Cas no 1506516-75-1 (3-amino-3-(2-methylfuran-3-yl)propanoic acid)
3-amino-3-(2-methylfuran-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(2-methylfuran-3-yl)propanoic acid
- 3-Furanpropanoic acid, β-amino-2-methyl-
-
- Inchi: 1S/C8H11NO3/c1-5-6(2-3-12-5)7(9)4-8(10)11/h2-3,7H,4,9H2,1H3,(H,10,11)
- InChI Key: QGJZUUKYGXYJIZ-UHFFFAOYSA-N
- SMILES: C(C1C=COC=1C)(N)CC(=O)O
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Boiling Point: 299.4±40.0 °C(Predicted)
- pka: 3.40±0.12(Predicted)
3-amino-3-(2-methylfuran-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284005-1.0g |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284005-50mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1284005-100mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1284005-250mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1284005-500mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1284005-1000mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1284005-2500mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1284005-5000mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1284005-10000mg |
3-amino-3-(2-methylfuran-3-yl)propanoic acid |
1506516-75-1 | 10000mg |
$3315.0 | 2023-10-01 |
3-amino-3-(2-methylfuran-3-yl)propanoic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 3-amino-3-(2-methylfuran-3-yl)propanoic acid
Comprehensive Overview of 3-amino-3-(2-methylfuran-3-yl)propanoic acid (CAS No. 1506516-75-1)
3-amino-3-(2-methylfuran-3-yl)propanoic acid (CAS No. 1506516-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan ring and amino acid backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting metabolic pathways and enzyme modulation.
The growing interest in 3-amino-3-(2-methylfuran-3-yl)propanoic acid aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential applications in neurodegenerative diseases and inflammatory disorders, areas where amino acid derivatives have shown promise. The compound's 2-methylfuran moiety is particularly noteworthy, as furan derivatives are known for their diverse pharmacological activities.
From a synthetic chemistry perspective, CAS No. 1506516-75-1 presents intriguing challenges and opportunities. Its stereochemistry and functional group compatibility make it a versatile building block for peptide mimetics and heterocyclic compounds. Recent publications have highlighted its utility in asymmetric synthesis, a hot topic in modern organic chemistry that addresses the demand for enantiomerically pure pharmaceuticals.
The compound's physicochemical properties, including its water solubility and pH stability, have become subjects of intense study. These characteristics are crucial for drug formulation and bioavailability enhancement - key concerns in today's pharmaceutical development. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize 3-amino-3-(2-methylfuran-3-yl)propanoic acid, ensuring its purity and structural integrity for research applications.
In the context of green chemistry initiatives, synthetic routes to 1506516-75-1 have evolved to incorporate catalytic methods and environmentally benign solvents. This reflects the broader industry shift toward sustainable pharmaceutical manufacturing, a response to both regulatory pressures and consumer demand for eco-friendly products. The compound's potential for biocatalytic production using engineered enzymes is another active area of investigation.
Quality control standards for 3-amino-3-(2-methylfuran-3-yl)propanoic acid have become increasingly stringent, mirroring the pharmaceutical industry's emphasis on GMP compliance and analytical validation. Researchers and suppliers must address questions about isomeric purity, residual solvents, and heavy metal content - all critical parameters for research-grade chemicals in drug development pipelines.
The commercial availability of CAS No. 1506516-75-1 has expanded significantly in recent years, with suppliers offering various packaging options and custom synthesis services. This accessibility has facilitated its adoption across diverse research applications, from medicinal chemistry to chemical biology studies. Proper storage conditions (typically cool and dry environments) and handling protocols remain essential considerations for maintaining compound stability.
Looking forward, 3-amino-3-(2-methylfuran-3-yl)propanoic acid continues to attract research interest as its potential applications expand into prodrug development and targeted drug delivery systems. The compound's unique combination of hydrogen bond donors and lipophilic character makes it particularly interesting for blood-brain barrier penetration studies, a crucial factor in CNS drug development.
For researchers working with this compound, understanding its structure-activity relationships and metabolic fate is paramount. Recent advances in computational chemistry have enabled more efficient prediction of these properties, reducing development timelines. The integration of AI-assisted drug design tools has further enhanced the study of 1506516-75-1 and related compounds.
In conclusion, 3-amino-3-(2-methylfuran-3-yl)propanoic acid represents a fascinating case study in modern pharmaceutical chemistry. Its dual nature as both a building block and bioactive compound continues to inspire innovative research across multiple disciplines. As synthetic methodologies advance and biological understanding deepens, this compound will likely play an increasingly important role in addressing unmet medical needs through rational drug design.
1506516-75-1 (3-amino-3-(2-methylfuran-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)